Cas no 64145-28-4 (Adenosine, 2'-deoxy-,5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)))

• Product Name: Adenosine, 2'-deoxy-,5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH))
• CAS No: 64145-28-4
• MF: C₁₀H₁₆N₅O₁₁P₃S
• MW: 507.247222900391
• CID: 506039
• PubChem ID: 14237935
• Update Time: 2025-04-19

Adenosine, 2'-deoxy-,5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)) Chemical and Physical Properties

Names and Identifiers

• 2'-deoxyadenosine 5'-O-(1-thiotriphosphate)
• Adenosine, 2'-deoxy-,5'&reg
• P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH))
• Adenosine, 2'-deoxy-,5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH))

• Inchi： 1S/C10H16N5O11P3S/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(24-7)2-23-29(22,30)26-28(20,21)25-27(17,18)19/h3-7,16H,1-2H2,(H,20,21)(H,22,30)(H2,11,12,13)(H2,17,18,19)
• InChI Key： CCPIKNHZOWQALM-UHFFFAOYSA-N
• SMILES： S=P(O)(OP(=O)(O)OP(=O)(O)O)OCC1C(CC(N2C=NC3C(N)=NC=NC2=3)O1)O

Computed Properties

• Exact Mass: 506.977987
• Monoisotopic Mass: 506.977987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 274

Experimental Properties

• PSA: 303.35000
• LogP: 0.74840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides